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Compound of Interest

Compound Name: Diethyl chlorophosphate

Cat. No.: B140194 Get Quote

Technical Support Center: Diethyl
Chlorophosphate Stability and Storage
This guide provides researchers, scientists, and drug development professionals with essential

information on the stability and proper storage conditions for Diethyl chlorophosphate
(DECP) to prevent decomposition and ensure experimental integrity.

Frequently Asked Questions (FAQs)
Q1: What is the recommended way to store Diethyl chlorophosphate?

A1: Diethyl chlorophosphate should be stored in a cool, dry, and well-ventilated area, away

from incompatible substances.[1] The container must be kept tightly closed to prevent exposure

to moisture, as the compound is moisture-sensitive.[2][3] Storage under an inert gas

atmosphere is also recommended. For long-term stability, refrigeration at 2-8°C is advised.[4]

Q2: What are the primary factors that cause Diethyl chlorophosphate to decompose?

A2: The main factors that can lead to the decomposition of Diethyl chlorophosphate are:

Moisture: DECP is sensitive to moisture and will hydrolyze.[2][3] Contact with water can

liberate toxic gases.[2][3]
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Heat: The compound is stable under normal temperatures, but excess heat should be

avoided.[1] It has a decomposition temperature of 120°C, and when heated to

decomposition, it emits very toxic fumes of chloride and phosphorus oxides.[1][4][5][6]

Incompatible Materials: Contact with strong oxidizing agents and strong bases can cause

hazardous reactions.[1][3]

Q3: What are the visible signs of Diethyl chlorophosphate decomposition?

A3: While Diethyl chlorophosphate is a clear, colorless to light yellow liquid, signs of

decomposition may not always be immediately visible.[2][4] However, you should be cautious if

you observe:

A change in color or the appearance of turbidity.

An unusual or stronger odor, although it is noted to have a fruity odor.[7]

Pressure buildup within the container, which could indicate the evolution of gaseous

decomposition products like hydrogen chloride.[5]

Q4: What are the hazardous decomposition products of Diethyl chlorophosphate?

A4: When Diethyl chlorophosphate decomposes, particularly when heated, it can release

irritating and toxic fumes and gases.[1] These include hydrogen chloride gas, oxides of

phosphorus, and carbon monoxide and carbon dioxide.[2][5][6]

Q5: How does moisture affect Diethyl chlorophosphate?

A5: Diethyl chlorophosphate reacts with water in a hydrolysis reaction.[8] This breaks down

the molecule, leading to the formation of diethyl hydrogen phosphate and hydrochloric acid.[8]

The presence of even sub-equimolar amounts of water can initiate this process, which can be

influenced by temperature.[8]

Troubleshooting Guide
Issue: My reaction is yielding unexpected byproducts or failing. Could Diethyl
chlorophosphate decomposition be the cause?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pim-resources.coleparmer.com/sds/57022.pdf
https://pim-resources.coleparmer.com/sds/57022.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3161171.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-chlorophosphate
https://cameochemicals.noaa.gov/chemical/4951
https://pim-resources.coleparmer.com/sds/57022.pdf
https://www.fishersci.com/store/msds?partNumber=AC407241000&countryCode=US&language=en
https://www.benchchem.com/product/b140194?utm_src=pdf-body
https://www.benchchem.com/product/b140194?utm_src=pdf-body
https://www.fishersci.co.uk/store/msds?partNumber=10287223&countryCode=GB&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3161171.htm
https://en.wikipedia.org/wiki/Diethyl_phosphorochloridate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-chlorophosphate
https://www.benchchem.com/product/b140194?utm_src=pdf-body
https://www.benchchem.com/product/b140194?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/57022.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10287223&countryCode=GB&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-chlorophosphate
https://cameochemicals.noaa.gov/chemical/4951
https://www.benchchem.com/product/b140194?utm_src=pdf-body
https://www.benchchem.com/product/b140194?utm_src=pdf-body
https://www.osti.gov/servlets/purl/1303156
https://www.osti.gov/servlets/purl/1303156
https://www.osti.gov/servlets/purl/1303156
https://www.benchchem.com/product/b140194?utm_src=pdf-body
https://www.benchchem.com/product/b140194?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Possible Cause: The Diethyl chlorophosphate used may have partially or fully decomposed

due to improper storage or handling.

Troubleshooting Steps:

Verify Storage Conditions: Confirm that the Diethyl chlorophosphate has been stored

according to the recommendations (cool, dry, tightly sealed, away from incompatible

substances).[1]

Inspect the Reagent: Visually inspect the liquid for any changes in color or clarity.

Perform a Quality Control Check: If you suspect decomposition, it is advisable to verify the

purity of the reagent. An appropriate analytical method, such as ³¹P NMR spectroscopy, can

be used to identify the presence of hydrolysis products like diethyl hydrogen phosphate.[8]

Use a Fresh Bottle: If decomposition is suspected, it is best to use a new, unopened bottle of

Diethyl chlorophosphate for your experiment to ensure the integrity of your results.

Data Presentation
Table 1: Physical and Chemical Properties of Diethyl Chlorophosphate Relevant to Stability
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Property Value Citation

Physical State Liquid [1]

Appearance Clear, colorless to light yellow [2][4]

Molecular Formula C₄H₁₀ClO₃P [1]

Molecular Weight 172.55 g/mol [1]

Boiling Point 81°C @ 6 mmHg [1]

Melting Point -60°C [1]

Decomposition Temp. 120°C [1]

Flash Point 93°C [2]

Density 1.194 g/cm³ [1]

Vapor Pressure 0.1 mmHg @ 25°C [1]

Water Solubility Decomposes [1]

Sensitivity Moisture sensitive [3]

Experimental Protocols
Protocol: Qualitative Assessment of Diethyl Chlorophosphate Purity via ³¹P NMR

Spectroscopy

This protocol provides a general method to assess the purity of Diethyl chlorophosphate and

detect the presence of its primary hydrolysis product, diethyl hydrogen phosphate.

Materials:

Diethyl chlorophosphate sample

Deuterated chloroform (CDCl₃)

NMR tubes

NMR spectrometer
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Procedure:

Under an inert atmosphere (e.g., in a glovebox or using a Schlenk line) to prevent exposure

to moisture, prepare a dilute solution of the Diethyl chlorophosphate sample in CDCl₃. A

typical concentration would be 5-10% v/v.

Transfer the solution to a clean, dry NMR tube.

Acquire a ³¹P NMR spectrum.

Analysis:

Pure Diethyl chlorophosphate should exhibit a single peak.

The presence of a second significant peak is indicative of decomposition. Diethyl

hydrogen phosphate, a common hydrolysis product, will appear at a different chemical

shift.[8] The integration of these peaks can provide a semi-quantitative measure of the

extent of decomposition.

Mandatory Visualizations
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chlorophosphate

Is the container
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No
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Dispense under
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immediately after use
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Caption: Workflow for proper receiving and storage of Diethyl chlorophosphate.
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Experiment Failure or
Unexpected Results

Suspect Diethyl
chlorophosphate decomposition?
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Continue troubleshooting.

No
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Caption: Troubleshooting guide for potential Diethyl chlorophosphate decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. fishersci.co.uk [fishersci.co.uk]

3. fishersci.com [fishersci.com]

4. Diethyl chlorophosphate | 814-49-3 [chemicalbook.com]

5. Diethyl chlorophosphate | C4H10ClO3P | CID 13139 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. DIETHYL CHLOROPHOSPHATE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

7. Diethyl phosphorochloridate - Wikipedia [en.wikipedia.org]

8. osti.gov [osti.gov]

To cite this document: BenchChem. [Stability and storage conditions for Diethyl
chlorophosphate to prevent decomposition]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140194#stability-and-storage-conditions-for-diethyl-
chlorophosphate-to-prevent-decomposition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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